Cas no 2138191-33-8 (Benzenamine, N-ethyl-4-(2-piperazinyl)-)

• Product Name: Benzenamine, N-ethyl-4-(2-piperazinyl)-
• CAS No: 2138191-33-8
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5280642
• Update Time: 2025-07-14

Benzenamine, N-ethyl-4-(2-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-4-(2-piperazinyl)-

• Inchi： 1S/C12H19N3/c1-2-14-11-5-3-10(4-6-11)12-9-13-7-8-15-12/h3-6,12-15H,2,7-9H2,1H3
• InChI Key： WZPYCUQDHZVIDL-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=C(C2CNCCN2)C=C1

Additional information on Benzenamine, N-ethyl-4-(2-piperazinyl)-

Benzenamine, N-ethyl-4-(2-piperazinyl)- (CAS No. 2138191-33-8): A Comprehensive Overview

Benzenamine, N-ethyl-4-(2-piperazinyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2138191-33-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines and features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility.

The molecular structure of Benzenamine, N-ethyl-4-(2-piperazinyl)- consists of a benzene ring substituted with an ethyl group at the 4-position and a 2-piperazine moiety at the 4'-position. This particular arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both electron-donating and electron-withdrawing groups on the benzene ring enhances its reactivity, allowing for further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring piperazine scaffolds. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, antihypertensive, and antimicrobial properties. The incorporation of a piperazine group into the structure of Benzenamine, N-ethyl-4-(2-piperazinyl)- not only enhances its solubility but also modulates its interactions with biological targets, making it a promising candidate for drug development.

One of the most compelling aspects of Benzenamine, N-ethyl-4-(2-piperazinyl)- is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The ability to modify the structure of this compound allows chemists to fine-tune its pharmacokinetic and pharmacodynamic properties, leading to more effective drug candidates.

The synthesis of Benzenamine, N-ethyl-4-(2-piperazinyl)- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the selective functionalization of an aromatic precursor, followed by nucleophilic substitution reactions to introduce the ethyl and piperazine groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies underscore the importance of this compound in both academic research and industrial applications.

The biological evaluation of Benzenamine, N-ethyl-4-(2-piperazinyl)- has revealed several intriguing findings. Preclinical studies have shown that derivatives of this compound exhibit significant activity against certain enzymatic targets relevant to neurological disorders. The piperazine moiety plays a critical role in modulating receptor binding affinity, suggesting that further optimization could lead to the discovery of new treatments for conditions such as depression and schizophrenia. Additionally, preliminary toxicology studies indicate that this compound is well-tolerated at therapeutic doses, paving the way for future clinical investigations.

The impact of computational chemistry on the study of Benzenamine, N-ethyl-4-(2-piperazinyl)- cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with biological targets, providing valuable insights into its mechanism of action. By integrating experimental data with computational simulations, researchers can design more targeted experiments and optimize drug candidates more efficiently. This interdisciplinary approach has accelerated the discovery process and holds great promise for future drug development efforts.

The industrial relevance of Benzenamine, N-ethyl-4-(2-piperazinyl)- extends beyond academic research. Pharmaceutical companies have recognized its potential as a building block for novel therapeutics and have invested in large-scale production facilities to meet growing demand. The scalability of its synthesis ensures that researchers can access sufficient quantities for both preclinical and clinical studies without significant logistical challenges. This accessibility has fostered collaboration between academia and industry, leading to faster translation of laboratory discoveries into marketable drugs.

The future prospects for Benzenamine, N-ethyl-4-(2-piperazinyl)- are promising as new methodologies continue to emerge in chemical synthesis and drug discovery. Advances in flow chemistry and biocatalysis offer new avenues for optimizing its production process while minimizing environmental impact. Furthermore, emerging technologies such as artificial intelligence (AI) are being employed to predict novel derivatives with enhanced biological activity. These innovations hold the potential to revolutionize how we approach drug development in the coming decades.

In conclusion, Benzenamine, N-ethyl-4-(2-piperazinyl)-, CAS No. 2138191-33-8, represents a cornerstone in pharmaceutical chemistry with far-reaching implications for medicine and biotechnology. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in shaping the future landscape of drug discovery and development.